Cas no 1261592-49-7 (Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate)

• Product Name: Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate
• CAS No: 1261592-49-7
• MF: C₁₆H₁₁F₅O₃
• MW: 346.248762369156
• CID: 4994380
• Update Time: 2025-05-23

Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate

• Inchi： 1S/C16H11F5O3/c1-2-23-15(22)14-12(17)7-10(8-13(14)18)9-3-5-11(6-4-9)24-16(19,20)21/h3-8H,2H2,1H3
• InChI Key： QPWLPIWFGFMDIA-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=C(C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 408
• XLogP3: 5.1
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate

Ethyl 3,5-Difluoro-4'-(Trifluoromethoxy)Biphenyl-4-Carboxylate: A Comprehensive Overview

Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate, with CAS No 1261592-49-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond, and the presence of fluorine atoms and a trifluoromethoxy group, which contribute to its distinct chemical properties.

The biphenyl system in Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate plays a crucial role in determining its electronic and steric properties. The substitution pattern on the biphenyl rings—specifically the fluorine atoms at positions 3 and 5 on one ring and the trifluoromethoxy group at position 4' on the other—creates a highly electron-deficient system due to the electronegative nature of fluorine. This electron deficiency makes the compound highly reactive under certain conditions, which is advantageous in various chemical transformations.

Recent studies have highlighted the potential of Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate in applications such as agrochemicals and pharmaceuticals. For instance, researchers have explored its use as a precursor for synthesizing bioactive molecules with potential antiviral and anticancer properties. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly useful in this context.

In terms of synthesis, Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate can be prepared via a multi-step process involving Friedel-Crafts acylation and subsequent functionalization steps. The introduction of the trifluoromethoxy group is typically achieved through a nucleophilic aromatic substitution reaction using a suitable electrophile, followed by esterification to yield the final product.

One of the most promising areas of research involving Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate is its application in drug discovery. Scientists have found that the compound exhibits significant biological activity against various pathogens, including bacteria and viruses. Its ability to inhibit key enzymes involved in viral replication makes it a valuable candidate for antiviral drug development.

Moreover, Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate has been investigated for its potential use in advanced materials such as organic light-emitting diodes (OLEDs). The compound's electronic properties make it suitable for use as an emitting layer material due to its ability to efficiently recombine electrons and holes to produce light.

In conclusion, Ethyl 3,5-difluoro-4'-(trifluoromethoxy)biphenyl-4-carboxylate is a versatile compound with a wide range of applications across different fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.